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Imidazo-[4,5-c]pyridines
Imidazopyridines, specifically imidazo\[4,5-c\]pyridines, are a class of heterocyclic compounds characterized by the fusion of an imidazole ring with a pyridine ring. These molecules exhibit diverse biological activities and are of significant interest in pharmaceutical and medicinal chemistry research due to their potential applications as antiparasitic, antimicrobial, and anticancer agents. The unique electronic properties derived from the fused ring system contribute to their structural complexity, enabling various modifications that can be tailored for specific pharmacological targets.
Structurally, imidazo\[4,5-c\]pyridines feature a 1H-imidazole ring fused to a pyridine ring at positions 4 and 5 of the imidazole moiety. This core structure allows for the introduction of diverse functional groups on both rings, which can be strategically incorporated to optimize drug-like properties such as lipophilicity, pharmacokinetics, and selectivity.
In terms of synthesis, these compounds are typically prepared through multistep reactions involving condensation, aromatization, and alkylation steps. The synthetic routes often require the use of protecting groups and reagents that can selectively modify specific functional groups to achieve the desired molecular structure with high purity and yield.
![Imidazo-[4,5-c]pyridines](https://news.kuujia.com/images/category/27.jpg)
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2-Chloro-3,5-dibromo-4-methylpyridine: A Novel Intermediate in Chemical Biopharmaceuticals Synthesis2-Chloro-3,5-dibromo-4-methylpyridine: A Novel Intermediate in Chemical Biopharmaceuticals Synthesis 2-Chloro-3,5-dibromo-4-methylpyridine is a highly versatile intermediate that has recently garnered significant attention in the field of chemical biopharmaceuticals synthesis. This compound, characterized by its unique pyridine ring structure with chlorinated and brominated substituents, serves as...
